Cas no 1919045-01-4 (Azido-PEG4-hydrazide-Boc)
Azido-PEG4-hydrazide-Boc Chemical and Physical Properties
Names and Identifiers
-
- Azido-PEG4-t-Boc-hydrazide
- Azido-PEG4- Boc-Hydrazide
- Azido-PEG4-hydrazide-Boc
- MS-26936
- 1-azido-N'-[(tert-butoxy)carbonyl]-3,6,9,12-tetraoxapentadecane-15-hydrazide
- AKOS040741252
- DTXSID101112651
- tert-butyl N-[3-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]propanoylamino]carbamate
- tert-butyl 18-azido-4-oxo-7,10,13,16-tetraoxa-2,3-diazaoctadecanoate
- 1919045-01-4
- Hydrazinecarboxylic acid, 2-(15-azido-1-oxo-4,7,10,13-tetraoxapentadec-1-yl)-, 1,1-dimethylethyl ester
- DA-50895
- C70772
- HY-140817
- CS-0114915
- BP-23197
- R14-0248
-
- Inchi: 1S/C16H31N5O7/c1-16(2,3)28-15(23)20-19-14(22)4-6-24-8-10-26-12-13-27-11-9-25-7-5-18-21-17/h4-13H2,1-3H3,(H,19,22)(H,20,23)
- InChI Key: KJOOCVUXCXHMMG-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NNC(=O)CCOCCOCCOCCOCCN=[N+]=[N-]
Computed Properties
- Exact Mass: 405.22234834g/mol
- Monoisotopic Mass: 405.22234834g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 28
- Rotatable Bond Count: 17
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Color/Form: Solid powder
Azido-PEG4-hydrazide-Boc Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Azido-PEG4-hydrazide-Boc Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23197-100mg |
Azido-PEG4-t-Boc-hydrazide |
1919045-01-4 | 98% | 100mg |
4560CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23197-250mg |
Azido-PEG4-t-Boc-hydrazide |
1919045-01-4 | 98% | 250mg |
6840CNY | 2021-05-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A936345-100mg |
Azido-PEG4-hydrazide-Boc |
1919045-01-4 | ≥95% | 100mg |
¥1,440.00 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23197-100mg |
Azido-PEG4-t-Boc-hydrazide |
1919045-01-4 | 98% | 100mg |
4560.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23197-250mg |
Azido-PEG4-t-Boc-hydrazide |
1919045-01-4 | 98% | 250mg |
6840.0CNY | 2021-07-13 | |
| MedChemExpress | HY-140817-50mg |
Azido-PEG4-hydrazide-Boc |
1919045-01-4 | 50mg |
¥680 | 2024-04-19 | ||
| MedChemExpress | HY-140817-100mg |
Azido-PEG4-hydrazide-Boc |
1919045-01-4 | 100mg |
¥1095 | 2024-04-19 | ||
| MedChemExpress | HY-140817-250mg |
Azido-PEG4-hydrazide-Boc |
1919045-01-4 | 250mg |
¥2300 | 2024-04-19 | ||
| Chemenu | CM340417-100mg |
Azido-PEG4-hydrazide-Boc |
1919045-01-4 | 95%+ | 100mg |
$*** | 2023-03-29 | |
| Chemenu | CM340417-250mg |
Azido-PEG4-hydrazide-Boc |
1919045-01-4 | 95%+ | 250mg |
$*** | 2023-03-29 |
Azido-PEG4-hydrazide-Boc Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on Azido-PEG4-hydrazide-Boc
Azido-PEG4-hydrazide-Boc (CAS No. 1919045-01-4): A Versatile Reagent for Bioconjugation and Drug Delivery
Azido-PEG4-hydrazide-Boc (CAS No. 1919045-01-4) is a multifunctional reagent that has gained significant attention in the fields of bioconjugation and drug delivery due to its unique chemical properties and versatility. This compound combines the reactivity of an azide group, the flexibility of a polyethylene glycol (PEG) spacer, and the conjugation potential of a hydrazide moiety, all protected by a tert-butyloxycarbonyl (Boc) group. In this article, we will delve into the structure, synthesis, applications, and recent advancements in the use of Azido-PEG4-hydrazide-Boc.
Structure and Synthesis
The molecular structure of Azido-PEG4-hydrazide-Boc is characterized by an azide group (-N3) at one end, a PEG4 spacer, a hydrazide group (-NH-NH2) at the other end, and a Boc protecting group on the hydrazide. The PEG4 spacer provides hydrophilicity and flexibility, which are crucial for enhancing solubility and reducing immunogenicity in biological systems. The azide group is highly reactive in click chemistry reactions, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC), making it an ideal choice for bioconjugation applications.
The synthesis of Azido-PEG4-hydrazide-Boc typically involves several steps. First, the PEG4-amine is reacted with an azidocarbonyl chloride to form the azido-PEG4-amine intermediate. Next, this intermediate is coupled with a Boc-protected hydrazide using a coupling agent such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (N-Hydroxybenzotriazole). The final product is purified by chromatography or other suitable methods to ensure high purity and yield.
Applications in Bioconjugation
Azido-PEG4-hydrazide-Boc has found extensive use in bioconjugation due to its dual reactivity. The azide group can be used to conjugate to alkynes on biomolecules or nanoparticles via CuAAC reactions, while the hydrazide group can react with aldehydes or ketones on proteins or other biomolecules. This dual functionality allows for precise control over the conjugation process, enabling the creation of complex bioconjugates with high specificity and efficiency.
One notable application is in the labeling of antibodies for immunoassays. By conjugating Azido-PEG4-hydrazide-Boc to an antibody via its azide group and then reacting it with a fluorescent dye or enzyme via its hydrazide group, researchers can create highly sensitive and specific detection probes. This approach has been used to develop assays for various biomarkers, including cancer markers and infectious disease antigens.
Azido-PEG4-hydrazide-Boc has also been employed in the development of targeted drug delivery systems. For example, it can be used to conjugate therapeutic agents to targeting ligands such as peptides or antibodies. The PEG spacer helps to improve the pharmacokinetics and biodistribution of the conjugate, while the Boc protecting group ensures that the hydrazide remains inactive until it reaches its target site.
Recent Research Advancements
The versatility of Azido-PEG4-hydrazide-Boc has led to numerous recent advancements in both fundamental research and practical applications. One area of significant interest is its use in protein engineering. Researchers have utilized this reagent to introduce functional groups into proteins at specific sites, enabling the creation of novel protein-based materials with enhanced properties.
In a recent study published in Nature Communications, scientists demonstrated the use of Azido-PEG4-hydrazide-Boc to engineer enzymes with improved stability and catalytic activity. By conjugating PEG chains to specific residues on the enzyme surface, they were able to enhance its thermal stability and resistance to proteolytic degradation without compromising its catalytic efficiency.
Another exciting application is in the field of nanomedicine. A study published in ACS Nano reported the use of Azido-PEG4-hydrazide-Boc to functionalize gold nanoparticles for cancer therapy. The researchers conjugated targeting peptides to the nanoparticles via CuAAC reactions and then attached therapeutic drugs via hydrazone linkages formed by reacting with aldehyde-functionalized drugs. This approach resulted in highly targeted drug delivery with improved therapeutic efficacy and reduced side effects.
Safety Considerations and Future Prospects
Safety is a critical consideration when working with any chemical reagent, including Azido-PEG4-hydrazide-Boc. While this compound is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols, such as wearing appropriate personal protective equipment (PPE) and working under a fume hood when necessary.
The future prospects for Azido-PEG4-hydrazide-Boc are promising. Ongoing research aims to further optimize its properties for specific applications and explore new areas where it can be utilized. For example, there is growing interest in using this reagent for developing smart drug delivery systems that can respond to environmental stimuli such as pH or temperature changes.
In conclusion, Azido-PEG4-hydrazide-Boc (CAS No. 1919045-01-4) is a powerful tool in the arsenal of chemists and biologists working on bioconjugation and drug delivery applications. Its unique combination of reactivity, flexibility, and protectability makes it an invaluable reagent for creating advanced materials and therapeutics with high precision and efficiency.
1919045-01-4 (Azido-PEG4-hydrazide-Boc) Related Products
- 361189-68-6(Azido-PEG6-hydrazide-Boc)
- 1334169-97-9(Amino-dPEG-t-boc-hydrazide)
- 2100306-56-5(Azido-PEG2-hydrazide-Boc)
- 1263047-17-1(H2N-DPEG(4)-NHNH-Boc)
- 2100306-60-1(Amino-PEG2-C2-hydrazide-Boc)
- 2353410-12-3(Azido-PEG8-t-Boc-hydrazide)
- 2069254-67-5(Amino-PEG3-N-Boc-hydrazide)
- 1334169-96-8(Amino-PEG8-t-Boc-Hydrazide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)